3-(5-{[(2-phenylethyl)amino]methyl}-2-furyl)benzoic acid hydrochloride
Overview
Description
3-(5-{[(2-phenylethyl)amino]methyl}-2-furyl)benzoic acid hydrochloride is a synthetic compound that has gained attention in recent years due to its potential therapeutic applications. It is a member of the class of compounds known as non-steroidal anti-inflammatory drugs (NSAIDs) and has been shown to exhibit anti-inflammatory and analgesic properties.
Mechanism of Action
The mechanism of action of 3-(5-{[(2-phenylethyl)amino]methyl}-2-furyl)benzoic acid hydrochloride is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are inflammatory mediators that are involved in the pathogenesis of various inflammatory conditions. By inhibiting COX enzymes, 3-(5-{[(2-phenylethyl)amino]methyl}-2-furyl)benzoic acid hydrochloride reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory and analgesic properties, 3-(5-{[(2-phenylethyl)amino]methyl}-2-furyl)benzoic acid hydrochloride has been shown to exhibit other biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis (cell death) in various cancer cell lines. It has also been shown to exhibit antioxidant properties, which may be beneficial in the prevention and treatment of various oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(5-{[(2-phenylethyl)amino]methyl}-2-furyl)benzoic acid hydrochloride in lab experiments is its well-established mechanism of action. Its anti-inflammatory and analgesic properties have been extensively studied, making it a reliable tool for studying the pathogenesis of various inflammatory conditions. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Like all 3-(5-{[(2-phenylethyl)amino]methyl}-2-furyl)benzoic acid hydrochloride, 3-(5-{[(2-phenylethyl)amino]methyl}-2-furyl)benzoic acid hydrochloride can cause gastrointestinal and renal toxicity, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for the study of 3-(5-{[(2-phenylethyl)amino]methyl}-2-furyl)benzoic acid hydrochloride. One direction is the development of novel derivatives of this compound with improved efficacy and reduced toxicity. Another direction is the investigation of its potential therapeutic applications in other disease states, such as cancer and neurodegenerative diseases. Finally, the elucidation of its molecular targets and signaling pathways may provide insight into its mechanism of action and aid in the development of more targeted therapies.
Scientific Research Applications
3-(5-{[(2-phenylethyl)amino]methyl}-2-furyl)benzoic acid hydrochloride has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory conditions such as rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease.
properties
IUPAC Name |
3-[5-[(2-phenylethylamino)methyl]furan-2-yl]benzoic acid;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO3.ClH/c22-20(23)17-8-4-7-16(13-17)19-10-9-18(24-19)14-21-12-11-15-5-2-1-3-6-15;/h1-10,13,21H,11-12,14H2,(H,22,23);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QECRUFRNIKSRKK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNCC2=CC=C(O2)C3=CC(=CC=C3)C(=O)O.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.